Cas no 138642-93-0 (3-cyano-4-methylbenzoic acid)

• Product Name: 3-cyano-4-methylbenzoic acid
• CAS No: 138642-93-0
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD00045859
• CID: 3722076
• PubChem ID: 10012188
• Update Time: 2025-06-13

3-cyano-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-cyano-4-methyl-
• 3-cyano-4-methylbenzoic acid
• Z1255360522
• MFCD00045859
• NS-01259
• 138642-93-0
• 3-cyano-4-methylbenzoicacid
• AKOS016352853
• DB-122676
• E89360
• EN300-189536
• F8886-7653
• SCHEMBL3959215
• XH0708
• 828-966-6
• NFA64293

• MDL： MFCD00045859
• Inchi： 1S/C9H7NO2/c1-6-2-3-7(9(11)12)4-8(6)5-10/h2-4H,1H3,(H,11,12)
• InChI Key： GWSXYSZAGOCSNP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 161.047678466g/mol
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.1Ų

Additional information on 3-cyano-4-methylbenzoic acid

Recent Advances in the Study of 3-Cyano-4-methylbenzoic Acid (CAS: 138642-93-0) in Chemical Biology and Pharmaceutical Research

3-Cyano-4-methylbenzoic acid (CAS: 138642-93-0) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. Its unique structural features, including a cyano group and a carboxylic acid moiety, make it a versatile building block for the synthesis of various biologically active molecules. Recent studies have explored its potential applications in drug discovery, medicinal chemistry, and material science, highlighting its role as a key intermediate in the development of novel therapeutic agents.

One of the most notable advancements in the study of 3-cyano-4-methylbenzoic acid is its incorporation into the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural flexibility of 3-cyano-4-methylbenzoic acid allows for the design of potent and selective inhibitors. Recent research has demonstrated its utility in the development of compounds targeting specific kinases, such as EGFR and VEGFR, which are implicated in various malignancies. These findings underscore the compound's potential as a scaffold for anticancer drug development.

In addition to its role in kinase inhibition, 3-cyano-4-methylbenzoic acid has been investigated for its applications in the synthesis of fluorescent probes and imaging agents. The cyano group's electron-withdrawing properties and the carboxylic acid's ability to form stable conjugates with biomolecules make it an attractive candidate for designing probes that can be used in cellular imaging and diagnostic applications. Recent studies have reported the successful use of derivatives of 3-cyano-4-methylbenzoic acid in visualizing cellular processes and detecting disease biomarkers.

Another area of interest is the compound's potential in material science, particularly in the development of organic semiconductors and photovoltaic materials. The conjugated system of 3-cyano-4-methylbenzoic acid and its derivatives has been shown to exhibit favorable electronic properties, making them suitable for use in organic electronic devices. Research in this area has focused on optimizing the compound's structural parameters to enhance its performance in applications such as organic light-emitting diodes (OLEDs) and solar cells.

Despite these promising developments, challenges remain in the large-scale synthesis and application of 3-cyano-4-methylbenzoic acid. Issues such as yield optimization, purification, and stability under various conditions need to be addressed to fully realize its potential in industrial and pharmaceutical settings. Recent studies have proposed innovative synthetic routes and purification techniques to overcome these hurdles, paving the way for broader utilization of this compound.

In conclusion, 3-cyano-4-methylbenzoic acid (CAS: 138642-93-0) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its diverse applications, from drug discovery to material science, highlight its versatility and importance as a chemical building block. Ongoing studies are expected to further elucidate its potential and address existing challenges, ultimately contributing to advancements in these fields.